Cas no 2229241-96-5 (1-(1H-indazol-7-yl)prop-2-en-1-one)

• Product Name: 1-(1H-indazol-7-yl)prop-2-en-1-one
• CAS No: 2229241-96-5
• MF: C₁₀H₈N₂O
• MW: 172.18332195282
• CID: 6551031
• PubChem ID: 165693106
• Update Time: 2025-08-02

1-(1H-indazol-7-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(1H-indazol-7-yl)prop-2-en-1-one
• EN300-1728302
• 2229241-96-5

• Inchi： 1S/C10H8N2O/c1-2-9(13)8-5-3-4-7-6-11-12-10(7)8/h2-6H,1H2,(H,11,12)
• InChI Key： WKDBDNHDPWKCQH-UHFFFAOYSA-N
• SMILES： O=C(C=C)C1=CC=CC2C=NNC=21

Computed Properties

• Exact Mass: 172.063662883g/mol
• Monoisotopic Mass: 172.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 45.8Ų

Additional information on 1-(1H-indazol-7-yl)prop-2-en-1-one

1-(1H-indazol-7-yl)prop-2-en-1-one

1-(1H-indazol-7-yl)prop-2-en-1-one, also known by its CAS registry number 2229241-96-5, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of indazole, a heterocyclic aromatic compound with two nitrogen atoms in its structure. The indazole ring in 1-(1H-indazol-7-yl)prop-2-en-1-one is substituted at the 7-position with a propenone group, which introduces unique electronic and structural properties to the molecule.

The synthesis of 1-(1H-indazol-7-yl)prop-2-en-1-one involves a series of carefully designed organic reactions. Researchers have explored various methodologies, including nucleophilic aromatic substitution, to construct this compound efficiently. The indazole core is often synthesized through the condensation of o-aminothiophenol with aldehydes or ketones, followed by cyclization under acidic conditions. The introduction of the propenone group at the 7-position requires precise control over regioselectivity, often achieved through directing groups or strategic oxidation steps.

Recent studies have highlighted the potential of 1-(1H-indazol-7-yl)prop-2-en-1-one as a lead compound in drug discovery. Its indazole moiety is known to exhibit biological activity across various targets, including kinase inhibitors and anti-inflammatory agents. The propenone group further enhances the compound's reactivity and bioavailability, making it an attractive candidate for further exploration in medicinal chemistry.

In terms of applications, 1-(1H-indazol-7-yl)prop-2-en-1-one has shown promise in the development of anti-cancer agents. Its ability to modulate specific signaling pathways involved in cell proliferation and apoptosis has been extensively studied. Researchers have employed computational modeling techniques to predict its binding affinity to key protein targets, providing valuable insights into its mechanism of action.

The structural versatility of 1-(1H-indazol-7-yL)propenone also makes it a valuable building block in organic synthesis. Its indazole ring can serve as a platform for further functionalization, enabling the creation of more complex molecules with diverse biological activities. This has led to its use in the construction of heterocyclic libraries for high-throughput screening in pharmaceutical research.

From an analytical standpoint, 1-(1H-indazol-yL)propenone can be characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These methods provide detailed information about its molecular structure and purity, ensuring high-quality standards in both academic and industrial settings.

In conclusion, CAS No 2229241965, or 1-(indazol-yL)prope-none, represents a significant advancement in organic chemistry with wide-ranging applications in drug discovery and synthesis. Its unique properties and potential for further modification make it a valuable tool for researchers aiming to develop innovative therapeutic agents.